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Compound of Interest

Compound Name: 1,3-Ditridecanoyl glycerol

Cat. No.: B3025934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3-Ditridecanoyl glycerol, a diacylglycerol (DAG) composed of a glycerol backbone with

tridecanoic acid moieties esterified at the sn-1 and sn-3 positions, is a molecule of interest in

lipid research and drug development.[1] As an intermediate in lipid metabolism and a structural

component of cellular membranes, its physicochemical properties and biological roles are of

significant importance. This technical guide provides a detailed overview of the structure,

formula, and properties of 1,3-Ditridecanoyl glycerol, along with comprehensive experimental

protocols for its synthesis and analysis. Furthermore, it elucidates its role in cellular signaling

pathways, offering a valuable resource for professionals in the field.

Chemical Structure and Formula
1,3-Ditridecanoyl glycerol is a symmetric diacylglycerol. The structure consists of a central

glycerol molecule where the hydroxyl groups at positions 1 and 3 are esterified with tridecanoic

acid, a 13-carbon saturated fatty acid. The hydroxyl group at position 2 remains free.

Molecular Formula: C₂₉H₅₆O₅[1]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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